1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide

• IUPAC Name: 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide
• InChI: InChI=1S/C14H16Cl2N2O2/c1-17-13(19)9-4-6-18(7-5-9)14(20)11-3-2-10(15)8-12(11)16/h2-3,8-9H,4-7H2,1H3,(H,17,19)
• InChI Key: AAICQWZSFIGNPC-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1CCN(CC1)C(=O)C2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C14H16Cl2N2O2
• Molecular Weight: 315.2 g/mol

Description

1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide, also known as DIBAL-H, is a chemical compound that is widely used in scientific research. It is a reducing agent that is commonly used in organic chemistry for the reduction of various functional groups, including esters, ketones, and amides. DIBAL-H is a powerful reducing agent that can reduce these functional groups selectively, making it a valuable tool in the synthesis of complex organic molecules.

Mechanism of Action

1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide is a powerful reducing agent that can selectively reduce various functional groups in organic molecules. The mechanism of action of 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide involves the transfer of a hydride ion (H-) to the functional group being reduced. This results in the formation of a corresponding alcohol or amine.
Biochemical and Physiological Effects:
1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide does not have any direct biochemical or physiological effects, as it is not used as a drug. However, it is used in the synthesis of various drugs that have biochemical and physiological effects on the body.

Advantages and Limitations for Lab Experiments

1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide is a valuable tool in organic synthesis due to its ability to selectively reduce various functional groups. It is also relatively easy to handle and store, making it a popular choice in the laboratory. However, 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide can be hazardous if not handled properly, as it is a strong reducing agent and can react violently with water.

Future Directions

There are several future directions for the use of 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide in scientific research. One potential area is in the synthesis of new drugs for the treatment of various diseases. 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide could also be used in the synthesis of new materials with unique properties, such as conducting polymers. Additionally, further research could be done on the mechanism of action of 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide, which could lead to the development of new reducing agents with improved selectivity and efficiency.

Synthesis Methods

1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide is typically synthesized through the reaction of lithium aluminum hydride (LiAlH4) with 2,4-dichlorobenzoyl chloride and N-methylpiperidine-4-carboxamide. This reaction results in the formation of 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide as a white crystalline solid.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide is widely used in scientific research for the synthesis of complex organic molecules, particularly in the pharmaceutical industry. It is used in the synthesis of various drugs, including antihistamines, antipsychotics, and anticonvulsants. 1-(2,4-dichlorobenzoyl)-N-methylpiperidine-4-carboxamide is also used in the synthesis of natural products, such as alkaloids and steroids.